3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine

• Molecular Formula: C7H3F3IN3O
• Molecular Weight: 329.02 g/mol
• IUPAC Name: 3-iodo-6-(trifluoromethoxy)-2H-pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C7H3F3IN3O/c8-7(9,10)15-3-1-4-5(12-2-3)6(11)14-13-4/h1-2H,(H,13,14)
• InChI Key: XQZBSIRPVVEXEA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C(NN=C21)I)OC(F)(F)F

Description

3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine is a heterocyclic compound that features both iodine and trifluoromethoxy substituents

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate pyrazole derivatives followed by iodination and introduction of the trifluoromethoxy group. The Suzuki–Miyaura coupling reaction is often employed in the synthesis of such compounds due to its mild reaction conditions and high functional group tolerance .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented, but they likely involve scalable versions of the laboratory synthesis methods. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, although specific examples are less documented.

Coupling Reactions: The trifluoromethoxy group can participate in cross-coupling reactions, such as Suzuki–Miyaura coupling.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles like amines or thiols.

Coupling Reactions: Palladium catalysts and boron reagents are typically used in Suzuki–Miyaura coupling.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazolo[4,3-B]pyridine derivatives.

Scientific Research Applications

Chemistry: In chemistry, 3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine is used as a building block for the synthesis of more complex molecules. Its unique substituents make it valuable for creating compounds with specific electronic and steric properties .

Biology and Medicine: The compound’s potential biological activity makes it a candidate for drug discovery and development. Its trifluoromethoxy group can enhance the metabolic stability and bioavailability of pharmaceutical compounds .

Industry: In the agrochemical industry, derivatives of this compound may be used in the development of new pesticides and herbicides due to their potential biological activity .

Mechanism of Action

The exact mechanism of action of 3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine depends on its specific applicationThe trifluoromethoxy group can influence the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

2,3-Dichloro-5-(trifluoromethyl)-pyridine: Used in agrochemicals.

6-Chloro-3-iodo-2-(trifluoromethoxy)pyridine: Another trifluoromethoxy-substituted pyridine derivative.

Uniqueness: 3-Iodo-6-(trifluoromethoxy)-1H-pyrazolo[4,3-B]pyridine is unique due to the combination of its iodine and trifluoromethoxy substituents, which confer distinct electronic properties and reactivity. This makes it particularly valuable in the synthesis of compounds with specific desired properties .